Cas no 1319194-13-2 (Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate)

• Product Name: Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate
• CAS No: 1319194-13-2
• MF: C₁₆H₁₃NO₆S
• MW: 347.342523336411
• CID: 2905388
• Update Time: 2025-09-24

Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate
• methyl 4-{[2-(methoxycarbonyl)phenyl]thio}-3-nitrobenzoate
• Methyl 4-(2-(methoxycarbonyl)phenylthio)-3-nitrobenzoate
• methyl 4-(2-methoxycarbonylphenyl)sulfanyl-3-nitrobenzoate

• Inchi： 1S/C16H13NO6S/c1-22-15(18)10-7-8-14(12(9-10)17(20)21)24-13-6-4-3-5-11(13)16(19)23-2/h3-9H,1-2H3
• InChI Key： MAQWCDYCXJXWQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 347.04635831 g/mol
• Monoisotopic Mass: 347.04635831 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.3
• XLogP3: 3.5
• Topological Polar Surface Area: 124

Additional information on Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate

Recent Advances in the Study of Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate (CAS: 1319194-13-2)

The compound Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate (CAS: 1319194-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioether and nitrobenzoate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential as a lead compound in drug development.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves the coupling of 2-(methoxycarbonyl)benzenethiol with methyl 4-chloro-3-nitrobenzoate under mild conditions. This improved synthesis not only enhances the yield but also reduces the environmental impact, aligning with the principles of green chemistry. The structural elucidation of the compound has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its purity and stability for further studies.

In terms of biological activity, Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate has demonstrated notable inhibitory effects on specific enzymatic targets. Preliminary in vitro studies have shown that it acts as a potent inhibitor of certain kinases involved in inflammatory pathways, suggesting its potential application in the treatment of chronic inflammatory diseases. Additionally, its ability to modulate redox-sensitive signaling pathways has sparked interest in its use as an antioxidant agent, with potential implications for neurodegenerative disorders.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce off-target effects. These efforts are supported by computational modeling and molecular docking studies, which provide a deeper understanding of its interaction with biological targets at the atomic level.

The potential therapeutic applications of Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate extend beyond its initial indications. Recent findings suggest its utility in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. This has prompted further research into its mechanism of action, particularly its ability to induce apoptosis and inhibit angiogenesis. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into preclinical development.

In conclusion, the recent advancements in the study of Methyl 4-[[2-(Methoxycarbonyl)phenyl]thio]-3-nitrobenzoate (CAS: 1319194-13-2) highlight its multifaceted potential in drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for further development. Ongoing research aims to address the remaining challenges and unlock its full therapeutic potential, paving the way for future clinical applications.